Cas no 203915-94-0 (Benzoic acid,2,3,4-trifluoro-5-(trifluoromethyl)-)

• Product Name: Benzoic acid,2,3,4-trifluoro-5-(trifluoromethyl)-
• CAS No: 203915-94-0
• MF: C₈H₂F₆O₂
• MW: 244.090703487396
• MDL: MFCD04973026
• CID: 241270
• PubChem ID: 18364196
• Update Time: 2025-04-19

Benzoic acid,2,3,4-trifluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4-trifluoro-5-(trifluoromethyl)-
• 2,3,4-trifluoro-5-(trifluoromethyl)benzoic acid
• 2,7-DIAZATRICYCLO[6.2.0.03,6]DECA-1(8),3(6)-DIENE-4,5,9,10-TETRONE
• 2,5-DIMETHYL-4-NITRO PHENOL
• Benzoic acid,2,3,4-trifluoro-5-(trifluoromethyl)
• Benzoic acid, 2,3,4-trifluoro-5-(trifluoromethyl)-
• DTXSID50593134
• 203915-94-0
• 2,3,4-TRIFLUOR-5-TRIFLUORMETHYL-BENZOESAURE
• NNKFOZUNROTKBO-UHFFFAOYSA-N
• SCHEMBL2387492
• 2, 3, 4-trifluoro-5-(trifluoromethyl)benzoic acid
• MFCD04973026

• MDL： MFCD04973026
• Inchi： 1S/C8H2F6O2/c9-4-2(7(15)16)1-3(8(12,13)14)5(10)6(4)11/h1H,(H,15,16)
• InChI Key： NNKFOZUNROTKBO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(=O)O)C=C1C(F)(F)F)F)F

Computed Properties

• Exact Mass: 243.99600
• Monoisotopic Mass: 243.99589827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.82090

Benzoic acid,2,3,4-trifluoro-5-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes